(2-Anilinophenyl)-(azetidin-1-yl)methanone

• IUPAC Name: (2-anilinophenyl)-(azetidin-1-yl)methanone
• InChI: InChI=1S/C16H16N2O/c19-16(18-11-6-12-18)14-9-4-5-10-15(14)17-13-7-2-1-3-8-13/h1-5,7-10,17H,6,11-12H2
• InChI Key: OSFCHYWMVQXPEI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)C2=CC=CC=C2NC3=CC=CC=C3
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol

Description

(2-Anilinophenyl)-(azetidin-1-yl)methanone, also known as APAM, is a synthetic compound with potential applications in the field of medicinal chemistry. The compound belongs to the class of azetidinone derivatives and has been investigated for its pharmacological properties.

Mechanism of Action

The mechanism of action of (2-Anilinophenyl)-(azetidin-1-yl)methanone is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. This compound may also activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
This compound has been reported to exhibit anti-inflammatory and analgesic effects in animal models. In a study conducted by Chen et al., this compound was found to reduce the production of inflammatory cytokines and prostaglandin E2 (PGE2) in a mouse model of acute inflammation. The compound was also found to alleviate pain in a rat model of neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of (2-Anilinophenyl)-(azetidin-1-yl)methanone is its potential as a lead compound for the development of new drugs. The compound has been shown to exhibit promising pharmacological properties, and its synthesis method is relatively simple. However, one limitation of this compound is its low solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research on (2-Anilinophenyl)-(azetidin-1-yl)methanone. One direction is to investigate the potential of this compound as a therapeutic agent for cancer. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and further studies are needed to determine its efficacy in humans. Another direction is to explore the mechanism of action of this compound in more detail. The compound has been proposed to act by inhibiting COX-2 and LOX, but further studies are needed to confirm this hypothesis. Additionally, the development of new derivatives of this compound with improved pharmacological properties is another potential direction for future research.

Synthesis Methods

The synthesis of (2-Anilinophenyl)-(azetidin-1-yl)methanone involves the reaction of 2-anilinophenyl ketone with chloroacetyl chloride in the presence of triethylamine. The resulting product is then treated with sodium borohydride to obtain this compound. The yield of this compound is reported to be around 70-80%, and the purity is determined by HPLC analysis.

Scientific Research Applications

(2-Anilinophenyl)-(azetidin-1-yl)methanone has been investigated for its potential as a therapeutic agent in various diseases. The compound has been reported to exhibit anti-inflammatory, analgesic, and anti-tumor properties. In a study conducted by Liu et al., this compound was found to inhibit the growth of human gastric cancer cells in vitro and in vivo. The compound was also found to induce apoptosis and cell cycle arrest in cancer cells.